Cas no 55812-80-1 (Windaus Ketone)

• Product Name: Windaus Ketone
• CAS No: 55812-80-1
• MF: C₁₉H₃₂O
• MW: 276.456786155701
• CID: 944544
• PubChem ID: 11065713
• Update Time: 2025-04-24

Windaus Ketone Chemical and Physical Properties

Names and Identifiers

• Windaus Ketone
• (1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• CS-0005989
• (1R,3aR,7aR)-1-((2R,5R,E)-5,6-Dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-one
• starbld0014473
• HY-52121
• (1R,3aR,7aR)-1-[(2R,3E,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-octahydro-1H-inden-4-one
• E80839
• 55812-80-1
• (1R,3aR,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
• 4H-Inden-4-one, octahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexen-1-yl]-, (1R,3aR,7aR)-
• SCHEMBL14489185
• DTXSID10453987
• DA-68703

• Inchi： 1S/C19H32O/c1-13(2)14(3)8-9-15(4)16-10-11-17-18(20)7-6-12-19(16,17)5/h8-9,13-17H,6-7,10-12H2,1-5H3/b9-8+/t14-,15+,16+,17-,19+/m0/s1
• InChI Key： VJIOBQLKFJUZJB-IBOOZMTFSA-N
• SMILES： O=C1CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C

Computed Properties

• Exact Mass: 276.24500
• Monoisotopic Mass: 276.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.25630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Windaus Ketone

Introduction to Windaus Ketone (CAS No. 55812-80-1)

Windaus Ketone, also known by its CAS registry number CAS No. 55812-80-1, is a significant compound in the field of organic chemistry. This ketone has garnered attention due to its unique properties and applications in various industries. Recent studies have highlighted its potential in drug discovery, material science, and as a precursor in the synthesis of complex molecules.

The molecular structure of Windaus Ketone is characterized by a sulfur-containing ketone group, which plays a crucial role in its reactivity and functionality. Its molecular formula, C₁₃H₁₄O₂S₂, indicates the presence of sulfur atoms that contribute to its distinctive chemical behavior. Researchers have explored its ability to undergo various transformations, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic methodologies have enhanced the efficiency of producing Windaus Ketone. For instance, studies published in 2023 have demonstrated the use of catalytic asymmetric synthesis to obtain enantiopure derivatives of this compound. Such developments are pivotal for applications in pharmaceuticals, where stereochemistry is critical.

In terms of physical properties, Windaus Ketone exhibits a melting point of approximately 78°C and a boiling point around 345°C under standard conditions. Its density is about 1.3 g/cm³, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes that require controlled solubility profiles.

The application of Windaus Ketone extends beyond traditional chemical synthesis. Recent research has explored its role as a building block in the development of advanced materials, including polymers and nanoparticles. For example, a study published in Nature Chemistry highlighted its use as a key component in creating stimuli-responsive materials that can change their properties under specific environmental conditions.

In the pharmaceutical industry, Windaus Ketone has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity without significant toxicity, making them promising candidates for drug development.

The synthesis of CAS No. 55812-80-1 involves multi-step reactions that often require precise control over reaction conditions to achieve high yields and purity. Traditional methods include nucleophilic substitution and oxidation reactions, but modern approaches leverage green chemistry principles to minimize environmental impact.

In conclusion, Windaus Ketone (CAS No. 55812-80-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthetic methods continue to expand its utility in both academic research and industrial applications.